Cas no 536703-67-0 (N-(2,4-dimethoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• CAS No: 536703-67-0
• MF: C₂₆H₂₂N₄O₄S
• MW: 486.542284488678
• CID: 5982998
• PubChem ID: 2155995
• Update Time: 2025-07-28

N-(2,4-dimethoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-dimethoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide
• Acetamide, 2-[(4,5-dihydro-4-oxo-3-phenyl-3H-pyrimido[5,4-b]indol-2-yl)thio]-N-(2,4-dimethoxyphenyl)-
• HMS1901M18
• NCGC00135667-01
• 536703-67-0
• Oprea1_831772
• CHEMBL1443920
• AKOS002055182
• N-(2,4-dimethoxyphenyl)-2-[(4-oxo-3-phenyl-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]acetamide
• N-(2,4-dimethoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide
• N-(2,4-dimethoxyphenyl)-2-((4-oxo-3-phenyl-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)acetamide
• G856-0833
• EU-0088969
• F0580-0122

• Inchi： 1S/C26H22N4O4S/c1-33-17-12-13-20(21(14-17)34-2)27-22(31)15-35-26-29-23-18-10-6-7-11-19(18)28-24(23)25(32)30(26)16-8-4-3-5-9-16/h3-14,28H,15H2,1-2H3,(H,27,31)
• InChI Key： OBVFLSOASLVJGU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1N(C2=CC=CC=C2)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 486.13617637g/mol
• Monoisotopic Mass: 486.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 12.06±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-(2,4-dimethoxyphenyl)-2-({4-oxo-3-phenyl-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)acetamide

N-(2,4-Dimethoxyphenyl)-2-({4-Oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(2,4-Dimethoxyphenyl)-2-({4-Oxo-3-phenyl-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)acetamide, commonly referred to by its CAS number 536703-67-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the properties, synthesis, and potential uses of this compound while incorporating the latest research findings to provide a comprehensive understanding.

The molecular structure of CAS 536703-67-0 is characterized by a pyrimido[5,4-b]indole core, which is a fused bicyclic system combining pyrimidine and indole moieties. This core is further substituted with a 4-keto group and a phenyl group at the 3-position. The acetamide moiety attached to the sulfur atom at the 2-position of the pyrimido[5,4-b]indole ring introduces additional functional groups that enhance the compound's reactivity and biological activity. The presence of the dimethoxyphenyl group adds electron-donating effects, which can influence the compound's electronic properties and bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The pyrimido[5,4-b]indole framework is known for its ability to act as a scaffold for various bioactive molecules. For instance, derivatives of this structure have been explored as potential inhibitors of kinase enzymes, which are crucial targets in cancer therapy. The sulfanyl acetamide group in CAS 536703-67-0 further enhances its binding affinity to protein targets due to its ability to form hydrogen bonds and hydrophobic interactions.

The synthesis of N-(2,4-Dimethoxyphenyl)-2-{[4-Oxo-3-(phenyl)-pyrimido[5,4-b]indol]-sulfanyl}acetamide involves a multi-step process that typically begins with the preparation of the pyrimido[5,4-b]indole core. This is followed by functionalization at specific positions to introduce substituents such as the dimethoxyphenyl group and the sulfanyl acetamide moiety. Researchers have optimized synthetic routes to improve yield and purity while minimizing side reactions. These advancements have made it possible to scale up production for preclinical studies.

In terms of pharmacological activity, CAS 536703-67-0 has shown promising results in vitro assays targeting various disease pathways. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress. Additionally, its potential as an anti-cancer agent has been explored through cell proliferation assays and apoptosis induction studies. These findings underscore the compound's versatility and its potential role in developing novel therapeutic agents.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed favorable binding interactions with target proteins such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs). These insights guide researchers in modifying the structure to improve potency and selectivity while reducing off-target effects.

From an environmental perspective, there is growing interest in understanding the fate and toxicity of such compounds in biological systems. Recent research has focused on evaluating their biodegradability under different conditions to ensure their safe use in pharmaceutical formulations. This aspect is particularly important given increasing regulatory scrutiny on chemical safety.

In conclusion, CAS 536703–67–0 represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structural features combined with recent advancements in synthesis techniques make it a compelling candidate for further investigation. As research continues to uncover new insights into its properties and mechanisms of action,